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Compound of Interest

Compound Name: Fenoxycarb

Cat. No.: B1672525

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Fenoxycarb, a carbamate insecticide, serves as a potent and specific juvenile hormone analog
(JHA), making it an invaluable research tool in the field of insect developmental biology. Its
ability to mimic the action of juvenile hormone (JH) allows for the targeted disruption of key
developmental processes, primarily metamorphosis and reproduction. By binding to the
juvenile hormone receptor, Methoprene-tolerant (Met), fenoxycarb effectively prevents the
decline in JH titer necessary for the transition from larval to pupal and adult stages, leading to a
range of observable and quantifiable developmental abnormalities.[1][2][3][4] These
characteristics enable researchers to dissect the intricate signaling pathways governing insect
development, investigate the molecular basis of metamorphosis, and explore novel strategies
for insect pest management.

Quantitative Effects of Fenoxycarb on Insect
Development

The following tables summarize the quantitative effects of fenoxycarb on various insect
species, providing a comparative overview of its biological activity.

Table 1: Lethal and Sublethal Concentrations of Fenoxycarb
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Insect Larval Exposure LC10 LC25 LC50 Referenc
Species Instar Time (mglL) (mglL) (mglL) e
Plutella
3rd 96 h 21.58 43.25 93.92 [5]
xylostella
Phenacocc
10.02
us 1st 3 days 0.17 (ppm) -
: (ppm)
solenopsis
Phenacocc
us 1st 7 days 0.08 (ppm) - 0.39 (ppm)
solenopsis

Table 2: Effects of Fenoxycarb on Developmental Duration

Developmental

Fenoxycarb

Developmental

Insect Species ) Reference
Stage Concentration Delay (days)

Chrysoperla

o Egg to Adult 0.1-10.0 mg/L 3.2-46
rufilabris
Chrysoperla

o 1st Instar to Adult 0.1 - 10.0 mg/L 23-3.0
rufilabris
Chrysoperla 2nd Instar to

o 0.1-10.0 mg/L 21-28
rufilabris Adult
Chrysoperla 3rd Instar to

o 0.1-10.0 mg/L 46-75
rufilabris Adult

] 21.58 mg/L
Plutella xylostella  Embryonic 2.88
(LC10)
] 43.25 mg/L
Plutella xylostella  Embryonic 3.21
(LC25)

Table 3: Impact of Fenoxycarb on Insect Reproduction
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] Fenoxycarb
Insect Species  Parameter . Effect Reference
Concentration
) Reduction from
Fecundity 21.58 mg/L
Plutella xylostella 169.40 (control)
(eggs/female) (LC10)
to 71.06
] Reduction from
Fecundity 43.25 mg/L
Plutella xylostella 169.40 (control)
(eggs/female) (LC25)
to 40.60
] Reduction from
Spodoptera Fecundity
N LD10 720 (control) to
mauritia (eggs/female)
589
) Reduction from
Spodoptera Fecundity
- LD25 720 (control) to
mauritia (eggs/female)
361
Bactrocera Fecundity -
) Not specified ~34.8%
Zonata Reduction (%)
Bactrocera Hatchability -
) Not specified ~67.3%
Zonata Reduction (%)

Key Signaling Pathways and Experimental

Workflows

Visualizing the molecular pathways affected by fenoxycarb and the experimental procedures

for its use is crucial for understanding its application as a research tool.
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Preparation

Prepare Fenoxycarb
Stock Solution
(e.g., in Acetone)

Create Serial Dilutions
to desired concentrations

Topical Application
(to larvae, pupae, or eggs)

Application

(for continuous exposure)

Diet Incorporation

Obsérvation & Data Collection

Record Developmental
Milestones (e.g., molting, pupation)

:

Analyze for Morphological
Abnormalities

'

Assess Fecundity and
Hatchability

:

Gene Expression Analysis
(e.g., gRT-PCR of JH pathway genes)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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